Cas no 81644-34-0 ((2R)-2-[(1S)-1-Hydroxy-1-[(6R,8R,9S,10R,13S,14R,17S)-6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one)

• Product Name: (2R)-2-[(1S)-1-Hydroxy-1-[(6R,8R,9S,10R,13S,14R,17S)-6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• CAS No: 81644-34-0
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.59712934494
• CID: 1804133
• PubChem ID: 14860927

(2R)-2-[(1S)-1-Hydroxy-1-[(6R,8R,9S,10R,13S,14R,17S)-6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one Properties

Names and Identifiers

• (6beta,17alpha,22R)-6,14,17,20-tetrahydroxy-22,26-epoxyergosta-2,4,24-triene-1,26-dione
• ergosta-2<wbr>
• LogP
• (6β,17α,22R)-6,14,17,20-Tetrahydroxy-22,26-epoxyergosta-2,4,24-tr iene-1,26-dione
• Withaperuvin C
• (2R)-2-[(1S)-1-Hydroxy-1-[(6R,8R,9S,10R,13S,14R,17S)-6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9
• CS-0113449
• 81644-34-0
• CHEBI:197060
• Ergosta-2,4,24-trien-26-oic acid, 6,14,17,20,22-pentahydroxy-1-oxo-, delta-lactone, (6beta,17alpha,22R)-
• HY-N7340
• SCHEMBL20138478
• DTXSID801119527
• AKOS040762540
• (2R)-2-[(1S)-1-hydroxy-1-[(6R,8R,9S,10R,13S,14R,17S)-6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• 2-[1-hydroxy-1-(6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl)ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• (20S,22R)-6b,14,17b,20-Tetrahydroxy-1-oxowitha-2,4,24-trienolide
• DA-59140
• Ergosta-2,4,24-trien-26-oic acid, 6,14,17,20,22-pentahydroxy-1-oxo-, I -lactone, (6I(2),17I+/-,22R)-

• InChIKey： IBJZGHYOMSKIJB-TWLFGGHSSA-N
• Inchi： 1S/C28H38O7/c1-15-13-22(35-23(31)16(15)2)26(5,32)28(34)12-11-27(33)19-14-20(29)18-7-6-8-21(30)25(18,4)17(19)9-10-24(27,28)3/h6-8,17,19-20,22,29,32-34H,9-14H2,1-5H3/t17-,19+,20+,22+,24-,25+,26-,27+,28-/m0/s1
• SMILES： C[C@@]12[C@](O)([C@]([C@@H]3OC(=O)C(C)=C(C)C3)(O)C)CC[C@]1([C@@H]1C[C@@H](O)C3=CC=CC([C@]3(C)[C@H]1CC2)=O)O

Computed Properties

• Exact Mass: 486.26175355g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 486.26175355g/mol
• Heavy Atom Count: 35
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 124

Experimental Properties

• Boiling Point: 711.4±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.2 mmHg at 25°C
• Flash Point: 235.8±26.4 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives